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Compound of Interest

Compound Name: Cumyl-pegaclone

CAS No.: 2160555-55-3

Cat. No.: B1654246

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on Cumyl-pegaclone (SGT-

151), a synthetic cannabinoid of the gamma-carboline class. This document outlines its

chemical and physical properties, provides detailed experimental protocols for its synthesis and

analysis, and illustrates its primary signaling pathway and analytical workflow. The information

herein is intended to support researchers, scientists, and drug development professionals in

laboratory settings.

Quantitative Data Summary
Cumyl-pegaclone is available as an analytical reference standard, typically as a crystalline

solid or white powder.[1] Its physicochemical properties are summarized in the table below.
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Property Value Reference

Chemical Name
5-pentyl-2-(2-phenylpropan-2-

yl)pyrido[4,3-b]indol-1-one
WHO (2020)[1]

Synonym SGT-151 WHO (2020)[1]

CAS Number 2160555-55-3 WHO (2020)[1]

Molecular Formula C₂₅H₂₈N₂O WHO (2020)[1]

Molecular Weight 372.5 g/mol WHO (2020)[1]

Purity ≥98% Cayman Chemical

Appearance Crystalline solid, White powder WHO (2020)[1]

UV λmax 252 nm WHO (2020)[1]

Solubility (at 25°C)

DMF: 30 mg/mL Cayman Chemical

DMSO: 15 mg/mL Cayman Chemical

Ethanol: 1 mg/mL Cayman Chemical

Methanol: 1 mg/mL Cayman Chemical

DMF:PBS (pH 7.2) (1:2): 0.25

mg/mL
Cayman Chemical

Experimental Protocols
Synthesis of Cumyl-pegaclone
The following protocol is based on the published synthesis of Cumyl-pegaclone and its

isomers by Janssens et al.[1] This synthesis involves the construction of the gamma-carboline

core followed by alkylation.

Materials:

Appropriate starting materials for the gamma-carboline core synthesis
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Cumyl bromide or equivalent cumylating agent

Pentyl bromide or equivalent alkylating agent

Potassium hydroxide (KOH)

Methanol

Hydrochloric acid (2 M)

Ethyl acetate

Magnesium sulfate (MgSO₄)

Dichloromethane (CH₂Cl₂)

Sodium hydroxide (NaOH) (2 M)

Silica for flash column chromatography

Solvents for chromatography (e.g., ethyl acetate, petroleum ether)

Procedure:

Synthesis of the Gamma-Carboline Intermediate:

A precursor acid is synthesized by dissolving the starting materials in methanol, followed

by the addition of solid KOH.

The mixture is heated to reflux for 16 hours.

After cooling to room temperature, the solvent is removed in vacuo.

The residue is treated with 2 M hydrochloric acid and extracted with ethyl acetate.

The combined organic extracts are dried over MgSO₄, filtered, and concentrated.

The resulting acid is recrystallized from isopropanol to yield a pale brown crystalline solid.

[1]
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Alkylation to form Cumyl-pegaclone:

The synthesized gamma-carboline intermediate is reacted with the appropriate cumyl and

pentyl reagents.

The reaction mixture is cooled to room temperature and diluted with CH₂Cl₂.

The pH of the aqueous phase is adjusted to 10 with 2 M NaOH solution.

The aqueous phase is extracted with CH₂Cl₂.

The combined organic extracts are dried over MgSO₄, filtered, and concentrated.[1]

Purification:

The crude product is purified by flash column chromatography on silica gel using a

gradient of ethyl acetate in petroleum ether to yield Cumyl-pegaclone as a yellow oil,

which may solidify upon standing.[1]

Further purification, if necessary, can be performed by preparative HPLC.[1]

Analytical Methodologies
A variety of analytical methods have been utilized for the identification and quantification of

Cumyl-pegaclone.[1]

Instrumentation:

Gas chromatograph coupled to a mass spectrometer (e.g., Agilent Technologies 6890N with

5973 MSD).[2]

Capillary column: HP-5-MS (30 m x 0.25 mm I.D., 0.25 µm film thickness) or similar.[2]

Sample Preparation:

For herbal mixtures, an aliquot of approximately 200 mg is weighed.[2]

The sample is extracted with a suitable solvent, such as methanol.
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The extract is filtered prior to injection.

GC-MS Parameters:

Injector Temperature: 280 °C

Oven Temperature Program: Initial temperature of 100°C for 3 minutes, ramped to 310°C at

a rate of 30°C/min, and held at 310°C for 10 minutes.[2]

Carrier Gas: Helium

Ionization Mode: Electron Ionization (EI) at 70 eV

MS Scan Range: m/z 40-550

Expected Results: The mass spectrum of Cumyl-pegaclone will show characteristic fragment

ions, which can be used for its identification.

Instrumentation:

HPLC system with a diode-array detector.

Column: A suitable reversed-phase column, such as a C18.

Sample Preparation:

A stock solution of the Cumyl-pegaclone reference standard is prepared in a suitable

solvent (e.g., acetonitrile).

Calibration standards are prepared by serial dilution of the stock solution.

Samples for analysis are extracted and diluted as necessary to fall within the calibration

range.

HPLC-DAD Parameters:

Mobile Phase: A gradient of acetonitrile and water, both containing a small amount of a

modifier like formic acid, is commonly used.
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Flow Rate: Typically around 1 mL/min.

Column Temperature: Maintained at a constant temperature, for example, 30°C.

Detection Wavelength: The DAD is set to monitor a range of wavelengths, with the maximum

absorbance for Cumyl-pegaclone being at 252 nm.[1] A wavelength of 310 nm has also

been used for quantification.[2]

Data Analysis: A calibration curve is constructed by plotting the peak area against the

concentration of the standards. The concentration of Cumyl-pegaclone in the unknown

sample is then determined from this curve.

Visualizations
Cannabinoid Receptor Signaling Pathway
Cumyl-pegaclone is a potent agonist at both the cannabinoid 1 (CB1) and cannabinoid 2

(CB2) receptors.[1] The activation of these G-protein coupled receptors initiates a cascade of

intracellular signaling events.
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Click to download full resolution via product page

Cannabinoid Receptor Signaling Pathway

Experimental Workflow for Analysis
The following diagram illustrates a typical workflow for the analysis of Cumyl-pegaclone in a

laboratory setting, from sample reception to final data analysis.
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Analytical Workflow for Cumyl-pegaclone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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